3-(4-fluorophenyl)-3-[(4-methylphenyl)amino]-1-phenyl-1-propanone

• IUPAC Name: 3-(4-fluorophenyl)-3-(4-methylanilino)-1-phenylpropan-1-one
• InChI: InChI=1S/C22H20FNO/c1-16-7-13-20(14-8-16)24-21(17-9-11-19(23)12-10-17)15-22(25)18-5-3-2-4-6-18/h2-14,21,24H,15H2,1H3
• InChI Key: UFZVRHRPIFYOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(CC(=O)C2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FNO
• Molecular Weight: 333.4 g/mol

Description

3-(4-fluorophenyl)-3-[(4-methylphenyl)amino]-1-phenyl-1-propanone, also known as 4-Fluoroamphetamine (4-FA), is a synthetic compound that belongs to the phenethylamine class of psychoactive substances. This compound has gained attention among researchers due to its potential therapeutic applications and its ability to produce a range of physiological and biochemical effects.

Mechanism of Action

The exact mechanism of action of 4-FA is not fully understood, but it is believed to act primarily as a serotonin and dopamine releaser. This compound binds to and activates serotonin and dopamine transporters, leading to an increase in the release of these neurotransmitters.
Biochemical and Physiological Effects:
The physiological effects of 4-FA include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. Biochemically, this compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FA in lab experiments is its ability to produce a range of physiological and biochemical effects, making it a useful tool for investigating the mechanisms of neurotransmitter release and uptake. However, one limitation is the potential for toxicity and adverse effects, which must be carefully monitored.

Future Directions

There are several potential future directions for research on 4-FA. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, as well as its potential as an antidepressant and anxiolytic agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for abuse and toxicity.

Synthesis Methods

The synthesis of 4-FA is typically achieved through the reaction of benzaldehyde, nitroethane, and 4-fluoroamphetamine in the presence of a reducing agent such as iron powder or sodium borohydride. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

4-FA has been the subject of numerous scientific studies due to its potential therapeutic applications. Research has shown that this compound may have neuroprotective properties and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 4-FA has been investigated for its potential as an antidepressant and anxiolytic agent.